Cas no 2228420-27-5 (3-(3,3-dimethylcyclopentyl)oxyazetidine)

• Product Name: 3-(3,3-dimethylcyclopentyl)oxyazetidine
• CAS No: 2228420-27-5
• MF: C₁₀H₁₉NO
• MW: 169.263962984085
• CID: 6166004
• PubChem ID: 165867116
• Update Time: 2025-05-20

3-(3,3-dimethylcyclopentyl)oxyazetidine Chemical and Physical Properties

Names and Identifiers

• 3-(3,3-dimethylcyclopentyl)oxyazetidine
• 2228420-27-5
• 3-[(3,3-dimethylcyclopentyl)oxy]azetidine
• EN300-1813930

• Inchi： 1S/C10H19NO/c1-10(2)4-3-8(5-10)12-9-6-11-7-9/h8-9,11H,3-7H2,1-2H3
• InChI Key： PGXASVRQOFOFBL-UHFFFAOYSA-N
• SMILES： O(C1CNC1)C1CCC(C)(C)C1

Computed Properties

• Exact Mass: 169.146664230g/mol
• Monoisotopic Mass: 169.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 21.3Ų

Additional information on 3-(3,3-dimethylcyclopentyl)oxyazetidine

3-(3,3-Dimethylcyclopentyl)oxyazetidine: A Comprehensive Overview

3-(3,3-Dimethylcyclopentyl)oxyazetidine is a compound with the CAS number 2228420-27-5, representing a unique structure that has garnered attention in various scientific domains. This compound is characterized by its azetidine ring, a four-membered cyclic ether, which is fused with a 3,3-dimethylcyclopentyl group. The combination of these structural elements imparts distinctive chemical and physical properties to the molecule.

Recent studies have highlighted the potential of 3-(3,3-dimethylcyclopentyl)oxyazetidine in the field of drug discovery. Its unique structure allows for diverse functionalization, making it a promising candidate for exploring novel therapeutic agents. Researchers have particularly focused on its ability to act as a building block in the synthesis of complex molecules with potential bioactivity.

The synthesis of 3-(3,3-dimethylcyclopentyl)oxyazetidine involves a multi-step process that includes the formation of the azetidine ring and subsequent functionalization with the cyclopentyl group. Advanced techniques such as ring-opening polymerization and click chemistry have been employed to optimize the synthesis pathway. These methods not only enhance yield but also ensure the purity of the final product, which is critical for its application in research and development.

In terms of chemical properties, 3-(3,3-dimethylcyclopentyl)oxyazetidine exhibits notable stability under various conditions. Its resistance to hydrolysis and thermal degradation makes it suitable for use in environments where robustness is required. Additionally, the compound's solubility profile has been extensively studied, revealing its ability to dissolve in both polar and non-polar solvents, depending on the specific substituents present.

From a biological standpoint, recent investigations have explored the interaction of 3-(3,3-dimethylcyclopentyl)oxyazetidine with cellular components. Studies suggest that this compound may possess antioxidant properties, which could be harnessed in developing agents against oxidative stress-related disorders. Furthermore, its ability to modulate enzyme activity has opened avenues for its potential use in enzyme inhibition studies.

The application of 3-(3,3-dimethylcyclopentyl)oxyazetidine extends beyond pharmacology into materials science. Its structural versatility allows it to serve as a precursor in the synthesis of advanced materials such as polymers and nanoparticles. For instance, researchers have utilized this compound to create biocompatible polymers with applications in drug delivery systems and tissue engineering.

Looking ahead, ongoing research is focused on enhancing the functionality of 3-(3,3-dimethylcyclopentyl)oxyazetidine through further chemical modifications. By introducing additional functional groups or altering the existing structure, scientists aim to unlock new properties that could expand its utility across multiple disciplines.

In conclusion, 3-(3,3-dimethylcyclopentyl)oxyazetidine (CAS No. 2228420-27-5) stands out as a versatile compound with significant potential in various scientific fields. Its unique structure, coupled with promising chemical and biological properties, positions it as a valuable tool for researchers seeking innovative solutions in drug discovery and materials science.